Cas no 41589-39-3 ( )
structure
Product Name:
CAS No:41589-39-3
MF:C11H18O4
MW:214.258224010468
CID:927124
PubChem ID:348768
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- diethyl 2-butan-2-ylidenepropanedioate
- (1-Methyl-propyliden)-malonsaeure-diaethylester
- (1-Methylpropyliden)malonsaeure-diethylester
- 2-Methyl-buten-(1)-dicarbonsaeure-(1.1)-diaethylester
- AC1L8A5I
- AG-F-47866
- CTK4I5002
- Methyl-aethyl-methylenmalonsaeurediathylester
- NSC408240
- sec-butylidene-malonic acid diethyl ester
- sec-Butyliden-malonsaeure-diaethylester
- DTXSID70325030
- 41589-39-3
- DS-010791
- NSC-408240
- SCHEMBL15913666
-
-
- Inchi: 1S/C11H18O4/c1-5-8(4)9(10(12)14-6-2)11(13)15-7-3/h5-7H2,1-4H3
- InChI Key: JVJLPIVLUUSKPW-UHFFFAOYSA-N
- SMILES: O(CC)C(/C(/C(=O)OCC)=C(\C)/CC)=O
Computed Properties
- Exact Mass: 214.12054
- Monoisotopic Mass: 214.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
- LogP: 1.83910
Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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